Gingerdione
CAS No.: 61871-71-4
VCID: VC0193553
Molecular Formula: C17H24O4
Molecular Weight: 292.4 g/mol
Purity: > 95%
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Description | Gingerdione refers to a class of organic compounds known for containing a gingerdione moiety, characterized by a 4-hydroxy-3-methoxyphenyl group substituted at the C6 carbon atom by an alkane-2,4-dione . Gingerdiones have been detected, although not quantified, in gingers (Zingiber officinale) and various herbs and spices, suggesting they could serve as potential biomarkers for the consumption of these foods . Several articles have been published on gingerdiones . -(8)-Gingerdione is a monomethoxybenzene, a member of phenols, and a beta-diketone . It has been reported in Zingiber officinale . -(8)-Gingerdione is a remarkable compound exhibiting immense potential in the research of arthritis, cardiovascular diseases, and cancer because of its anti-inflammatory and antioxidant attributes . Another similar compound, 1-dehydro--gingerdione, has the chemical formula . The gingerdione family includes various compounds with differing molecular weights and formulas, such as with a molecular weight of 292.3701 g/mol , with a molecular weight of 320.4 g/mol , and with a molecular weight of 376.5 g/mol . |
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CAS No. | 61871-71-4 |
Product Name | Gingerdione |
Molecular Formula | C17H24O4 |
Molecular Weight | 292.4 g/mol |
IUPAC Name | 1-(4-hydroxy-3-methoxyphenyl)decane-3,5-dione |
Standard InChI | InChI=1S/C17H24O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h8,10-11,20H,3-7,9,12H2,1-2H3 |
Standard InChIKey | KMNVXQHNIWUUSE-UHFFFAOYSA-N |
SMILES | CCCCCC(=O)CC(=O)CCC1=CC(=C(C=C1)O)OC |
Canonical SMILES | CCCCCC(=O)CC(=O)CCC1=CC(=C(C=C1)O)OC |
Purity | > 95% |
Synonyms | 6-hydrogingerdione gingerdione |
PubChem Compound | 162952 |
Last Modified | Apr 15 2024 |
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